2-Methoxy-3,3-dimethyl-2-(4-methylsulfanylphenyl)oxirane

• CAS No.: 88324-56-5
• Molecular Formula: C12H16O2S
• Molecular Weight: 224.32 g/mol
• IUPAC Name: 2-methoxy-3,3-dimethyl-2-(4-methylsulfanylphenyl)oxirane
• InChI: InChI=1S/C12H16O2S/c1-11(2)12(13-3,14-11)9-5-7-10(15-4)8-6-9/h5-8H,1-4H3
• InChI Key: ONESVHKCSZEJJA-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(O1)(C2=CC=C(C=C2)SC)OC)C

Description

2-Methoxy-3,3-dimethyl-2-(4-methylsulfanylphenyl)oxirane is a useful research compound. Its molecular formula is C12H16O2S and its molecular weight is 224.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

95.1 g (1.76 mols) of sodium methylate are dissolved in 600 ml of methanol, and 437.1 g (1.60 mols) of 2-bromo-2-methyl-1-[4-(methylthio)-phenyl]-propan-1-one, dissolved in 300 ml of methanol, are added dropwise to this solution at reflux temperature. The methanol is then removed by distillation. The residue is poured into ice water, and the mixture is extracted with diethyl ether. The ether solution is washed with water, dried over Na2SO4 and concentrated. The crystals obtained are purified by vacuum distillation.